Cas no 1352539-80-0 (1-Isopropyl-2-(4-methyl-piperazin-1-yl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

• Product Name: 1-Isopropyl-2-(4-methyl-piperazin-1-yl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• CAS No: 1352539-80-0
• MF: C₁₈H₃₀N₄
• MW: 302.457603931427
• CID: 5188902
• Update Time: 2025-05-23

1-Isopropyl-2-(4-methyl-piperazin-1-yl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-2-(4-methyl-piperazin-1-yl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

• Inchi： 1S/C18H30N4/c1-15(2)22-10-5-4-8-17(22)16-7-6-9-19-18(16)21-13-11-20(3)12-14-21/h6-7,9,15,17H,4-5,8,10-14H2,1-3H3
• InChI Key： VGBDJSYSOXRUHZ-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C2=NC=CC=C2C2CCCCN2C(C)C)CC1

Additional information on 1-Isopropyl-2-(4-methyl-piperazin-1-yl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

Compound CAS No. 1352539-80-0: 1-Isopropyl-2-(4-methyl-piperazin-1-yl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

The compound with CAS No. 1352539-80-0, known as 1-Isopropyl-2-(4-methyl-piperazin-1-yl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl, is a complex organic molecule with a unique structure that has garnered significant attention in the field of organic chemistry and drug discovery. This compound belongs to the class of bicyclic compounds and features a hexahydro-[2,3]bipyridine core with substituents at positions 1 and 2. The presence of an isopropyl group and a piperazine ring with a methyl substituent adds complexity to its structure and potentially enhances its pharmacological properties.

Hexahydro-[2,3]bipyridine is a six-membered ring system with two nitrogen atoms in the bipyridine framework. The addition of the isopropyl group at position 1 introduces steric bulk and may influence the compound's solubility and bioavailability. The piperazine ring at position 2 is a saturated six-membered ring containing two nitrogen atoms and is often associated with improved pharmacokinetic properties in drug molecules due to its ability to form hydrogen bonds and enhance membrane permeability.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Researchers have explored its potential as a lead compound in drug development for various therapeutic areas, including central nervous system disorders and cancer. The methyl-piperazine substituent has been shown to enhance the compound's stability and selectivity when interacting with target proteins.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and ring-closing strategies. For instance, the formation of the hexahydro-[2,3]bipyridine core can be achieved via palladium-catalyzed coupling reactions or through traditional amide bond formation techniques. The introduction of the isopropyl and methyl-piperazine groups requires careful optimization to ensure high yields and purity.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. Studies conducted in vitro have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary data suggest that this compound may exhibit anti-proliferative activity against certain cancer cell lines.

One of the most recent advancements in understanding this compound involves its interaction with G protein-coupled receptors (GPCRs). Researchers have utilized computational modeling techniques such as molecular docking and molecular dynamics simulations to predict binding affinities and optimize its structure for enhanced receptor activity.

In conclusion, CAS No. 1352539-80-0, or 1-Isopropyl-2-(4-methyl-piperazin-1-yl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl, represents a significant advancement in organic chemistry with potential applications in drug discovery. Its unique structure and promising pharmacological profile make it a valuable candidate for further research and development in various therapeutic areas.